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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

Technical Support Center: Safe Handling of
Sodium Peroxide

This guide provides essential information for researchers, scientists, and drug development
professionals on how to prevent the formation of explosive mixtures when working with sodium
peroxide.

Frequently Asked Questions (FAQSs)

Q1: What is the primary danger associated with sodium peroxide?

Al: Sodium peroxide is a strong oxidizer that can cause fire or explosion. It reacts violently
with many substances, particularly combustible materials, reducing agents, and water.[1][2][3]
Mixtures with combustible materials are easily ignited by friction, heat, or moisture.[3]

Q2: What happens when sodium peroxide comes into contact with water?

A2: Sodium peroxide reacts vigorously and exothermically with water, and large amounts can
react explosively.[3][4] This reaction produces sodium hydroxide and oxygen, generating
significant heat which can ignite flammable materials.[3] Therefore, water should never be used
to clean up spills or extinguish fires involving sodium peroxide.[1][2]

Q3: What are the immediate actions to take in case of a sodium peroxide spill?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b049792?utm_src=pdf-interest
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1718.pdf
https://www.inchem.org/documents/icsc/icsc/eics1606.htm
https://cameochemicals.noaa.gov/chemical/1516
https://cameochemicals.noaa.gov/chemical/1516
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/1516
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-peroxide
https://cameochemicals.noaa.gov/chemical/1516
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1718.pdf
https://www.inchem.org/documents/icsc/icsc/eics1606.htm
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

A3: In the event of a spill, evacuate all non-essential personnel from the area.[1] Cover the spill
with a dry, inert material such as dry lime, sand, or soda ash and place it in a covered container
for disposal.[1] Do not use water or any wet methods for clean-up.[1] Ensure the area is well-
ventilated after the clean-up is complete.[1]

Q4: What personal protective equipment (PPE) is required when handling sodium peroxide?

A4: When handling sodium peroxide, it is crucial to wear appropriate personal protective
equipment. This includes chemical safety goggles and a face shield, chemical-resistant gloves,
and fire/flame-resistant laboratory clothing.[5][6] For situations with a risk of dust inhalation, a
respirator may be necessary.[5]

Q5: How should sodium peroxide be stored?

A5: Sodium peroxide should be stored in a cool, dry, and well-ventilated area in tightly closed
containers.[1][5] It is recommended to store it under an inert gas like nitrogen.[1] Keep it
separated from combustible substances, reducing agents, acids, and powdered metals.[2] The
storage area should not have a drain or sewer access.[2]

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Spontaneous ignition of nearby

materials.

Contact of sodium peroxide
with combustible materials

(e.g., paper, wood, oil).[1][3]

1. Immediately evacuate the
area. 2. If trained and
equipped, use a Class D fire
extinguisher (e.g., Met-L-X) or
dry sand to extinguish the fire.
DO NOT USE WATER, FOAM,
OR CARBON DIOXIDE.[7] 3.
Review storage and handling
procedures to ensure sodium
peroxide is kept away from all

combustible materials.[6]

Violent reaction or hissing

sound from a container.

Accidental introduction of

moisture or an incompatible

substance into the container.

1. Do not touch the container.
2. Evacuate the immediate
area and observe from a safe
distance behind a protective
barrier. 3. If the reaction
subsides, handle the container
with remote tools (e.g., tongs).
4. Dispose of the material as
hazardous waste following

institutional protocols.[1]

Yellowing or discoloration of

sodium peroxide.

Potential degradation or

contamination.

1. Do not use the material. 2.
Treat the container with
extreme caution as it may be
more sensitive to shock or
heat. 3. Arrange for disposal
by a professional hazardous

waste service.

Experimental Protocols

Protocol for Safe Handling and Dispensing of Sodium
Peroxide
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e Preparation:

o Ensure the work area is clean and free of combustible materials, organic substances, and
water.[3][7]

o Verify that a Class D fire extinguisher or a container of dry sand is readily accessible.[7]

o Don the required personal protective equipment: safety goggles, face shield, chemical-
resistant gloves, and a flame-retardant lab coat.[5][6]

e Dispensing:

[¢]

Work in a chemical fume hood to minimize inhalation exposure.[8]

[e]

Use only tools made of compatible materials (e.g., ceramic or stainless steel) for
transferring the powder.

[e]

Dispense the smallest amount of sodium peroxide necessary for the experiment.

o

Immediately and tightly close the container after dispensing.[5]
e Post-Handling:

o Clean any residual dust from the work area using a dry method (e.g., sweeping with a
non-sparking brush) and dispose of it as hazardous waste.

o Thoroughly wash hands and any exposed skin after handling.[5]

o Decontaminate all equipment used for dispensing.

Protocol for Neutralization of Small Spills

¢ Containment:

o Wearing appropriate PPE, cover the spill with a generous amount of a dry, inert absorbent
material like dry sand, soda ash, or dry lime.[1]

e Collection:
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o Carefully collect the mixture using non-sparking tools and place it into a clearly labeled,
dry, and covered container for hazardous waste.[1]

o Decontamination:

o Wipe the area with a damp cloth (if the surface is compatible with water and all sodium
peroxide has been removed). Be aware that any residual sodium peroxide will react with
the water.

o Ventilate the area thoroughly.[1]

Incompatible Materials

To prevent the formation of explosive mixtures, it is critical to avoid contact between sodium
peroxide and the following substances:

Material Category Specific Examples Potential Hazard
) o Violent, potentially explosive
Water and Moisture Water, humid air _
reaction.[3]
_ Acetic acid, sulfuric acid, nitric ) ]
Acids Explosive reaction.[1][7]

acid

Alcohols (ethanol, methanol), o
Spontaneous ignition or

Organic Compounds lycerol, oils, grease, paper,
9 P i J bap explosion.[1][3][7]

wood, sugar

Finely divided metals ] ) ]
) ) ) Violent reaction, fire, or
Reducing Agents (aluminum, iron), charcoal, )
. explosion.[1][7]
sulfur

Ammonium persulfate, carbon )
Can lead to explosive

Other dioxide (with powdered )
mixtures.[3][4]

magnesium)

Prevention of Explosive Mixtures: A Logical
Workflow
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Start: Handling Sodium Peroxide

Assess Hazards and Review SDS

Wear Appropriate PPE

Proper Storage Conditions?

Yes No

Store in Cool, Dry, Well-Ventilated Area Away from Incompatibles

Risk of Reaction/Degradation

Safe Handling Practices?

Yes No

Use in Fume Hood, Avoid Incompatibles, Use Minimal Quantity

Risk of Spill, Reaction, or Exposure

W Correct and Re-evaluate

Proceed with Experiment Follow Spill Protocol: Cover with Inert Material, No Water Correct and Re-evaluate

Proper Disposal of Waste

\

End: Safe Completion

Click to download full resolution via product page

A flowchart illustrating the key decision points for the safe handling of sodium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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